Cas no 90264-75-8 (2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-)

2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)- structure
90264-75-8 structure
Product Name:2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
CAS No:90264-75-8
MF:C18H34N2O2
MW:310.474765300751
CID:790663
PubChem ID:71429530
Update Time:2025-04-19

2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
    • (3S)-3-amino-1-dodecanoylazepan-2-one
    • (S)-3-Amino-1-dodecanoylazepan-2-one
    • 90264-75-8
    • DTXSID60848208
    • Inchi: 1S/C18H34N2O2/c1-2-3-4-5-6-7-8-9-10-14-17(21)20-15-12-11-13-16(19)18(20)22/h16H,2-15,19H2,1H3/t16-/m0/s1
    • InChI Key: AMVXNSMHFXSKID-INIZCTEOSA-N
    • SMILES: O=C1[C@H](CCCCN1C(CCCCCCCCCCC)=O)N

Computed Properties

  • Exact Mass: 310.262028332g/mol
  • Monoisotopic Mass: 310.262028332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 63.4Ų
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